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Compound of Interest

Compound Name: SNX2-1-108

Cat. No.: B13437647 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for SNX2-1-108 was not publicly available at

the time of this writing. The following information is based on general best practices for

handling chemical compounds of unknown toxicity and hazard. Researchers must consult their

institution's Environmental Health and Safety (EHS) department for specific disposal

procedures and conduct a thorough risk assessment before handling this compound.

SNX2-1-108 is identified as a CDK8 kinase inhibitor. As with any research chemical, proper

handling and disposal are paramount to ensure laboratory safety and environmental protection.

The following guide provides a framework for the safe management of SNX2-1-108.

Chemical and Physical Properties
Due to the absence of a specific Safety Data Sheet, a comprehensive list of quantitative data is

unavailable. The following information has been compiled from supplier data.

Property Value

Molecular Formula C₂₁H₁₆N₄

Molecular Weight 324.38 g/mol

Physical Appearance No data available

Solubility No data available

Storage No data available
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Standard Operating Procedure for Disposal
The disposal of SNX2-1-108 must be conducted in accordance with local, state, and federal

regulations. The following is a general procedure for the disposal of research-grade chemical

waste of unknown hazard.

1. Personal Protective Equipment (PPE):

Wear standard laboratory PPE, including a lab coat, safety glasses with side shields (or

goggles), and chemical-resistant gloves (nitrile or neoprene recommended).

2. Waste Segregation and Collection:

Do not mix SNX2-1-108 waste with other chemical waste streams unless explicitly permitted

by your institution's EHS department.

Collect all solid waste (e.g., contaminated gloves, weigh paper, pipette tips) in a designated,

properly labeled, and sealable hazardous waste container.

Collect all liquid waste containing SNX2-1-108 in a separate, leak-proof, and clearly labeled

hazardous waste container. The container must be compatible with the solvents used.

3. Labeling:

Clearly label the hazardous waste container with the words "Hazardous Waste," the full

chemical name "SNX2-1-108," and the approximate concentration and quantity of the waste.

Include the date of accumulation.

4. Storage of Waste:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area, away from incompatible materials.

Follow your institution's guidelines for the temporary storage of hazardous waste.

5. Disposal Request:
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When the container is full or ready for disposal, submit a chemical waste pickup request to

your institution's EHS department.

Do not dispose of SNX2-1-108 down the drain or in regular trash.

Experimental Workflow for Disposal
The following diagram illustrates a generalized workflow for the proper disposal of SNX2-1-108.
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General Disposal Workflow for SNX2-1-108

Preparation

Waste Collection

Containment & Labeling

Final Disposal

Start: Handling SNX2-1-108

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Collect Solid Waste
(e.g., contaminated gloves, tubes)

Collect Liquid Waste
(e.g., solutions with SNX2-1-108)

Label Solid Waste Container:
'Hazardous Waste, SNX2-1-108'

Label Liquid Waste Container:
'Hazardous Waste, SNX2-1-108'

Store in Designated
Hazardous Waste Area

Submit Waste Pickup
Request to EHS

End: EHS Disposal

Click to download full resolution via product page

Caption: General workflow for the safe disposal of SNX2-1-108.
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To cite this document: BenchChem. [Essential Safety and Disposal Guidance for SNX2-1-
108]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13437647#snx2-1-108-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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